Cas no 2228225-70-3 (2-(2-cyclopropylpropyl)cyclopropan-1-amine)

• Product Name: 2-(2-cyclopropylpropyl)cyclopropan-1-amine
• CAS No: 2228225-70-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6012284
• PubChem ID: 165853994
• Update Time: 2025-07-15

2-(2-cyclopropylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylpropyl)cyclopropan-1-amine
• EN300-1731418
• 2228225-70-3

• Inchi： 1S/C9H17N/c1-6(7-2-3-7)4-8-5-9(8)10/h6-9H,2-5,10H2,1H3
• InChI Key： QIMZGESUADDPBG-UHFFFAOYSA-N
• SMILES： NC1CC1CC(C)C1CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-cyclopropylpropyl)cyclopropan-1-amine

Introduction to 2-(2-cyclopropylpropyl)cyclopropan-1-amine (CAS No: 2228225-70-3)

2-(2-cyclopropylpropyl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228225-70-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and substituent groups, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a cyclopropyl group and a secondary amine functionality makes it a versatile scaffold for the development of novel chemical entities (CEIs) with applications ranging from drug discovery to materials science.

The structural framework of 2-(2-cyclopropylpropyl)cyclopropan-1-amine consists of a cyclopropane ring attached to an amine substituent, which is further linked to an isobutyl chain derived from the 2-cyclopropylpropyl moiety. This configuration imparts unique steric and electronic properties to the molecule, making it an attractive candidate for medicinal chemistry interventions. The cyclopropane ring, known for its high ring strain, often participates in various chemical reactions and biological interactions, which can be exploited for therapeutic purposes.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their distinct pharmacological profiles. The strained three-membered ring of cyclopropane can undergo ring-opening reactions under specific conditions, leading to the formation of linear alkenes or other functionalized products. This reactivity has been leveraged in the synthesis of bioactive molecules, including antimicrobial agents and anti-inflammatory compounds. The amine group in 2-(2-cyclopropylpropyl)cyclopropan-1-amine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions and modifications through amide or urea linkages.

From a synthetic chemistry perspective, 2-(2-cyclopropylpropyl)cyclopropan-1-amine serves as an important intermediate in the preparation of more complex molecules. The cyclopropane ring can be introduced via various synthetic routes, including metal-catalyzed cyclopropanation reactions or photochemical methods. The presence of the secondary amine also provides opportunities for further derivatization, enabling the construction of peptidomimetics or other nitrogen-containing heterocycles. These synthetic strategies are crucial for developing libraries of compounds that can be screened for biological activity.

The biological relevance of 2-(2-cyclopropylpropyl)cyclopropan-1-amine has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of enzyme activity and receptor binding affinity. For instance, modifications to the cyclopropane ring have been shown to influence the binding properties of certain proteases and kinases, which are key targets in oncology and inflammatory diseases. Additionally, the isobutyl chain attached to the amine group can be tailored to optimize solubility and metabolic stability, critical factors in drug development.

Recent advances in computational chemistry have further enhanced the understanding of 2-(2-cyclopropylpropyl)cyclopropan-1-amine's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding modes and affinity scores for potential drug candidates derived from this scaffold. These computational approaches complement experimental efforts by providing rapid screening tools to identify promising lead compounds before costly wet-lab synthesis.

The pharmaceutical industry has shown particular interest in derivatives of 2-(2-cyclopropylpropyl)cyclopropan-1-amine due to their perceived novelty and therapeutic potential. Companies engaged in drug discovery have incorporated this motif into their proprietary libraries, aiming to identify next-generation therapeutics with improved efficacy and reduced side effects. The cyclopropane ring's ability to modulate protein conformational changes has been hypothesized as a mechanism by which these compounds exert their biological effects.

In conclusion, 2-(2-cyclopropylpropyl)cyclopropan-1-amine (CAS No: 2228225-70-3) represents a structurally intriguing compound with broad applicability in pharmaceutical research. Its unique combination of functional groups offers opportunities for innovative synthetic methodologies and biological investigations. As research continues to uncover new applications for cyclopropane-containing molecules, 2-(2-cyclopropylpropyl)cyclopropan-1-amine is poised to remain at the forefront of medicinal chemistry exploration.